3268-49-3(3-Methyl-thiopropanal),C4H8SO,Methional

3-Methyl-thiopropanal Properties

Names and Identifiers

- 3-(methylthio)propionaldehyde
- 3-Methylthiopropanal
- Methional
- 3-(Methylmercapto)propionaldehyde
- 3-(Methylmercapto)propionaldehyde (3-(Methylthio)propanal
- 3-(Methylthio)propanal
- 3-methylsulfanylpropanal
- 3-methylsulfanyl-propionaldehyde
- 3-Methylthiopropana
- 4-Thiapentanal
- MeSCH2CH2CHO
- Methional100µg
- NSC 15874
- 3-Methylthiopropoanaldehyde
- Methylmercaptopropionaldehyde
- C4H8SO
- 3-Methyl propionaldehyde
- 3-Methyl Propionaldehyde(FEMA No.2747)
- 3-(Methylsulfanyl)propanal
- 3-(methylthio)-1-propanal
- 3-(methylthio)-propana
- 3-(methylthio)-propionaldehyd
- 3-(Methylthio)propionaldehyde,98%
- +Expand
- MDL： MFCD00007022
- InChIKey： CLUWOWRTHNNBBU-UHFFFAOYSA-N
- Inchi： 1S/C4H8OS/c1-6-4-2-3-5/h3H,2,4H2,1H3
- SMILES： CSCCC=O
- BRN： 1739289

Computed Properties

Exact Mass: 104.03000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Heavy Atom Count: 6
Complexity: 36.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.3
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

LogP: 0.93840
PSA: 42.37000
Refractive Index: n20/D 1.483(lit.)
n20/D 1.483
Water Partition Coefficient: It is readily soluble in alcohol solvents such as ethanol, propylene and glycol oil. It is insoluble in water.
Boiling Point: 61°C/14.3mmHg
Melting Point: -68°C
Vapor Pressure: 760 mmHg ( 165 °C)
Flash Point: Fahrenheit: 165.2 ° f
Celsius: 74 ° c
FEMA: 2747
Solubility: <=75g/l
Color/Form: Foul smelling liquid
Solubility: Uncertain
Sensitiveness: Air Sensitive
Density: 1.043 g/mL at 25 °C(lit.)

3-Methyl-thiopropanal Security Information

Symbol: GHS05 GHS06
RTECS：UE2285000
WGK Germany：1
Safety Term：6.1(b)
Safety Instruction： S26-S36/37/39-S45-S37/39
Packing Group：III
Packing Group：III
Risk Phrases：R20; R36/37/38
Hazard Level：6.1(b)
Dangerous goods sign： C
Hazardous Material transportation number：UN 2785 6.1/PG 3
Hazard Statement： H302,H314,H331
Warning Statement： P261,P280,P305+P351+P338,P310
Prompt：dangerous
Storage Condition：0-10°C
PackingGroup：III
Risk Phrases： 20/21/22-38-41-43-52/53
Signal Word：Danger
TSCA：Yes
Explosive Limit：1.3-26.1%(V)
HazardClass：6.1(b)
FLUKA BRAND F CODES：10-13-23

3-Methyl-thiopropanal Customs Data

HS CODE：29309070
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Methyl-thiopropanal Synthesis

3-Methyl-thiopropanal Related Literature

1. Bacterial volatiles: the smell of small organisms

Stefan Schulz,Jeroen S. Dickschat Nat. Prod. Rep. 2007 24 814
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Nageswara N. Rao,Smita Masid Green Chem. 2013 15 1526
3. Prebiotic synthesis of aminooxazoline-5′-phosphates in water by oxidative phosphorylation

C. Fernández-García,N. M. Grefenstette,M. W. Powner Chem. Commun. 2017 53 4919
4. A highly selective fluorescent probe for in vitro and in vivo detection of Hg2+

Quan Zhou,Zeming Wu,Xiaohua Huang,Fenfen Zhong,Qingyun Cai Analyst 2015 140 6720
5. The effects of different extraction methods on the aroma fingerprint, recombination and visualization of clam soup

Xu-Hui Huang,Yu-Ying Zhang,Ming Zhu,Da-Yong Zhou,Ming Du,Bei-Wei Zhu,Xiu-Ping Dong,Ian Fisk,Lei Qin Food Funct. 2021 12 1626
6. Manganese(iii) acetate-mediated synthesis of N-substituted fulleropyrrolines via the reaction of [60]fullerene with α-monosubstituted acetaldehydes and primary amines

Rui Sun,Ming-Ding Chai,Xiong Liu,Ying Wang,Fa-Bao Li,Xiu-Shan Liu,Xu-Feng Liu,Li Liu,Abdullah M. Asiri Org. Biomol. Chem. 2021 19 10139
7. Synthesis of organometallic pentalenide complexes

Stuart M. Boyt,Niko A. Jenek,Ulrich Hintermair Dalton Trans. 2019 48 5107
8. Impact of different roasting conditions on chemical composition, sensory quality and physicochemical properties of waxy-barley products

W. Schl?rmann,S. Zetzmann,B. Wiege,N. U. Haase,A. Greiling,S. Lorkowski,C. Dawczynski,M. Glei Food Funct. 2019 10 5436
9. Characterization of key aroma compounds in Meilanchun sesame flavor style baijiu by application of aroma extract dilution analysis, quantitative measurements, aroma recombination, and omission/addition experiments

Jinyuan Sun,Qinya Li,Siqi Luo,Jinglin Zhang,Mingquan Huang,Feng Chen,Fuping Zheng,Xiaotao Sun,Hehe Li RSC Adv. 2018 8 23757
10. Trace thioether inserted polyamine patches on a support mediate uniform gold nanoclusters as ultrahigh active catalysts

Chenhui Li,Sunkai Xu,Ming Jin,Decheng Wan J. Mater. Chem. A 2021 9 15714

Related Categories

Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Cas no 3268-49-3 (3-Methyl-thiopropanal)

3-Methyl-thiopropanal Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Methyl-thiopropanal Security Information

3-Methyl-thiopropanal Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-Methyl-thiopropanal Synthesis

3-Methyl-thiopropanal Related Literature

Related Categories

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